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Compound of Interest

Compound Name: 1,5-Hexanediol

Cat. No.: B1582509

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide explores the solubility of 1,5-Hexanediol across a spectrum of
common laboratory solvents. Understanding the solubility characteristics of this versatile diol is
paramount for its effective application in research, chemical synthesis, and pharmaceutical
formulation. This document provides a comprehensive overview of its solubility profile, detailed
experimental protocols for solubility determination, and a visual representation of solubility
trends based on solvent polarity.

Core Concept: Solubility of 1,5-Hexanediol

1,5-Hexanediol (CAS No. 928-40-5) is a hygroscopic, colorless liquid at room temperature. Its
molecular structure, featuring two hydroxyl (-OH) groups, dictates its solubility behavior. These
polar hydroxyl groups allow for hydrogen bonding with polar solvents, while the five-carbon
aliphatic chain contributes to some non-polar character. This dual nature results in miscibility
with a range of polar organic solvents and a defined solubility in water.

Quantitative Solubility Data

Precise quantitative solubility data for 1,5-Hexanediol in a wide array of organic solvents is not
extensively documented in publicly available literature. However, a reliable value for its
solubility in water has been established. For other solvents, qualitative solubility information is
available. The following table summarizes the known and inferred solubility of 1,5-Hexanediol.
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Solvent Solvent Polarity Solubility (at 25 °C) Data Type
Water Polar Protic 54 g/L[1] Quantitative
Methanol Polar Protic Soluble[1][2] Qualitative
Ethanol Polar Protic Soluble Inferred
Acetone Polar Aprotic Soluble Inferred
Ethyl Acetate Polar Aprotic Soluble[1][2] Qualitative
Dichloromethane Polar Aprotic Soluble[1][2] Qualitative
Chloroform Polar Aprotic Soluble[1][2] Qualitative
Diethyl Ether Non-polar Slightly Soluble Inferred
Hexane Non-polar Insoluble Inferred
Toluene Non-polar Insoluble Inferred*

*Inferred solubility is based on the known solubility of similar diols, such as 1,6-Hexanediol, and
the general principle that "like dissolves like."[3][4] It is expected that 1,5-Hexanediol will be
readily soluble in polar solvents and have limited solubility in non-polar hydrocarbon solvents.

Experimental Protocols for Solubility Determination

The "shake-flask" or isothermal saturation method is the gold standard for determining the
solubility of a substance in a solvent.[5][6][7] This method involves saturating a solvent with a
solute and then measuring the concentration of the solute in the solution.

Detailed Methodology: Shake-Flask Method

1. Preparation:
e Ensure the 1,5-Hexanediol and all solvents are of high purity.
e Prepare a series of glass vials or flasks with airtight screw caps.

o Calibrate analytical equipment to be used for concentration measurement (e.g., gas
chromatography, refractometry).
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. Experimental Procedure:

Add an excess amount of 1,5-Hexanediol to each vial containing a known volume of the
solvent to be tested. The presence of undissolved solute is essential to ensure saturation.

Seal the vials tightly to prevent solvent evaporation.

Place the vials in a constant temperature water bath or incubator equipped with a shaker.
The temperature should be controlled to +0.5°C.

Agitate the samples for a predetermined period (typically 24 to 48 hours) to allow the system
to reach equilibrium. The equilibration time should be established by preliminary
experiments, ensuring that the concentration of the solute in the solvent does not change
over a longer agitation period.

. Sample Analysis:

After equilibration, cease agitation and allow the vials to stand in the constant temperature
bath for a sufficient period (e.g., 24 hours) to allow for the separation of the undissolved
solute.

Carefully withdraw a sample from the clear supernatant using a pre-warmed or pre-cooled
syringe to match the experimental temperature.

Immediately filter the sample through a membrane filter (with a pore size of 0.45 pum or
smaller) that is compatible with the solvent and has been pre-saturated with the solution to
avoid loss of solute by adsorption.

Accurately dilute the filtered sample with the appropriate solvent to a concentration that falls
within the linear range of the analytical method.

Analyze the diluted sample using a validated analytical method to determine the
concentration of 1,5-Hexanediol.

. Data Reporting:
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e The solubility should be reported in grams per liter (g/L) or other appropriate units, along with
the experimental temperature.

e The mean and standard deviation of at least three replicate experiments should be reported.

Visualization of Solubility Principles

The solubility of 1,5-Hexanediol is fundamentally governed by the polarity of the solvent. The
following diagram illustrates this relationship.

Solubility of 1,5-Hexanediol based on Solvent Polarity
Solvent Polarity
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Solubility of 1,5-Hexanediol vs. Solvent Polarity.

This diagram illustrates that 1,5-Hexanediol exhibits high solubility in both polar protic and
polar aprotic solvents due to its ability to form hydrogen bonds and participate in dipole-dipole
interactions. Conversely, its solubility is low in non-polar solvents where only weaker van der
Waals forces are at play.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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